Cas no 896845-56-0 (2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate
• CAS No: 896845-56-0
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 5424737
• Update Time: 2025-06-25

2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-((dimethylcarbamoyl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 5-[[(dimethylamino)carbonyl]oxy]-1,2-dimethyl-, 2-methoxyethyl ester
• 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate

• Inchi： 1S/C17H22N2O5/c1-11-15(16(20)23-9-8-22-5)13-10-12(24-17(21)18(2)3)6-7-14(13)19(11)4/h6-7,10H,8-9H2,1-5H3
• InChI Key： KZQAJPJYQCWSQJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC(N(C)C)=O)C=C2)C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate

Professional Introduction to 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 896845-56-0)

2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate, identified by the CAS number 896845-56-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylcarbamoyl group and an O-methoxyethyl side chain, contribute to its unique chemical properties and biological interactions, making it a subject of interest for further research and development.

The indole core of 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate is a well-known scaffold in drug discovery, known for its role in various biological pathways. Indole derivatives have been extensively studied for their potential in treating a range of diseases, including neurological disorders, cancer, and inflammatory conditions. The modifications introduced in this compound, such as the dimethylcarbamoyl moiety and the O-methoxyethyl substituent, are designed to enhance its pharmacological profile by improving solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the dimethylcarbamoyl group may interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions, while the O-methoxyethyl side chain could modulate pharmacokinetic properties by influencing membrane permeability. These insights are crucial for optimizing the compound's efficacy and minimizing potential side effects.

In the context of drug development, 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate represents a promising candidate for further investigation. Its unique structural features make it a versatile tool for exploring new therapeutic strategies. For instance, researchers are exploring its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The compound's ability to modulate multiple targets simultaneously could lead to the development of multi-target drugs, which are increasingly recognized for their therapeutic advantages.

The synthesis of 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity. These synthetic methodologies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis in producing structurally diverse molecules.

From a medicinal chemistry perspective, the introduction of functional groups like the dimethylcarbamoyl moiety into indole derivatives is strategically significant. This group can enhance binding affinity by forming multiple hydrogen bonds with biological targets. Additionally, it can improve metabolic stability by protecting reactive sites from enzymatic degradation. Such modifications are critical for designing compounds that exhibit prolonged half-lives and sustained therapeutic effects.

The potential applications of 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate extend beyond traditional pharmaceuticals. Researchers are investigating its use in agrochemicals and specialty chemicals due to its structural versatility. For example, derivatives of this compound could serve as intermediates in synthesizing novel pesticides or herbicides that target specific biological pathways in plants or pests.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored properties. The case of 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate exemplifies how structural modifications can significantly influence a molecule's biological activity. By leveraging cutting-edge synthetic methods and computational tools, chemists can now explore complex molecular architectures with unprecedented precision.

The future prospects of this compound are promising, with ongoing research aimed at uncovering new applications and optimizing its pharmacological properties. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible benefits for society. As we continue to unravel the mysteries of molecular structure-function relationships, compounds like 2-methoxyethyl 5-(dimethylcarbamoyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate will play a pivotal role in shaping the future of medicine and biotechnology.